4-Amino-5-(trifluoromethyl)pyridin-2-ol: A Strategic Fluorinated Scaffold in Targeted Therapeutics
4-Amino-5-(trifluoromethyl)pyridin-2-ol: A Strategic Fluorinated Scaffold in Targeted Therapeutics
Executive Summary
In modern drug discovery, the strategic incorporation of fluorinated heterocycles is a proven method for optimizing the pharmacokinetic and pharmacodynamic profiles of active pharmaceutical ingredients (APIs). 4-Amino-5-(trifluoromethyl)pyridin-2-ol (CAS: 1806967-28-1) has emerged as a highly privileged building block. By combining the electron-withdrawing capabilities of a trifluoromethyl (CF₃) group with the hydrogen-bonding networks of an aminopyridinol core, this molecule serves as an ideal precursor for designing potent kinase inhibitors and protein-protein interaction modulators.
As a Senior Application Scientist, I have structured this technical guide to move beyond basic specifications. We will explore the structural dynamics of this scaffold, its utility in pharmacophore modeling, and the mechanistic causality behind the complex cross-coupling protocols required to functionalize it.
Physicochemical Profiling & Structural Dynamics
The physical and chemical properties of 4-Amino-5-(trifluoromethyl)pyridin-2-ol are dictated by the intense electron-withdrawing nature of the CF₃ group (Hammett constant
Quantitative Data Summary
| Property | Value |
| CAS Number | 1806967-28-1 |
| Molecular Formula | C₆H₅F₃N₂O[2] |
| Molecular Weight | 178.11 g/mol |
| InChIKey | NNMQSBRTYDULOD-UHFFFAOYSA-N[2] |
| Physical State | White to brown solid[2] |
| Storage Temperature | +4°C[2] |
Tautomeric Equilibrium: 2-Hydroxypyridine 2-Pyridone
A critical factor when utilizing this scaffold is its tautomerism. The molecule exists in a dynamic equilibrium between the 2-hydroxypyridine (lactim) and 2-pyridone (lactam) forms. While the gas-phase favors the 2-hydroxypyridine tautomer, the 2-pyridone form is predominantly favored in the solid state and in polar solvents due to strong intermolecular hydrogen bonding[3].
Causality in Design: The CF₃ group at the 5-position stabilizes the 2-pyridone tautomer by withdrawing electron density from the ring, which increases the acidity of the hydroxyl proton, facilitating its transfer to the ring nitrogen. Understanding this equilibrium is critical because the 2-pyridone form presents a nucleophilic nitrogen that can interfere with downstream transition-metal catalysis if left unprotected.
Pharmacophore Utility in Drug Design
The architecture of 4-Amino-5-(trifluoromethyl)pyridin-2-ol is perfectly suited for binding within the ATP-binding pocket (hinge region) of kinases.
-
Metabolic Shielding: The strong carbon-fluorine bonds of the CF₃ group block cytochrome P450-mediated oxidation at the highly vulnerable 5-position of the pyridine ring[1].
-
Lipophilic Efficiency: The CF₃ group projects into the hydrophobic pocket adjacent to the hinge region, driving binding affinity through desolvation entropy[1].
-
Hinge Binding: The 4-amino group acts as a potent hydrogen bond donor, while the 2-oxo/2-hydroxyl motif acts as a dual donor/acceptor system, anchoring the molecule to the kinase backbone[3].
Pharmacophore model of 4-Amino-5-(CF3)pyridin-2-ol interacting with a kinase hinge.
Synthetic Methodologies: Overcoming Deactivated Nucleophiles
Transforming this scaffold into a complex API typically requires functionalizing the 4-amino group via carbon-nitrogen (C-N) bond formation. However, the 4-amino group is severely deactivated by both the electron-deficient pyridine core and the strongly electron-withdrawing CF₃ group. Standard nucleophilic aromatic substitution (S_NAr) or reductive amination will fail.
To overcome this, we must employ a Buchwald-Hartwig Cross-Coupling strategy[4].
Causality in Ligand Selection: The deactivated nature of the amine makes the reductive elimination step of the palladium catalytic cycle highly unfavorable. To force this reaction, we utilize Xantphos , a bidentate phosphine ligand with a wide bite angle (~111°). The wide bite angle distorts the square planar geometry of the Pd(II) intermediate toward a tetrahedral geometry, sterically accelerating reductive elimination to form the desired C-N bond[4].
Synthetic workflow for Buchwald-Hartwig C-N cross-coupling of the aminopyridinol core.
Standardized Experimental Protocol: Buchwald-Hartwig Amination
This protocol is designed as a self-validating system . Attempting to couple the amine without first protecting the 2-hydroxyl/2-oxo group will result in competitive N-arylation of the pyridone ring, yielding complex, inseparable mixtures. By installing a 2-(trimethylsilyl)ethoxymethyl (SEM) protecting group first, we lock the tautomeric equilibrium and ensure absolute regioselectivity at the 4-amino position.
Step 1: O-Protection (SEM Ether Formation)
-
Preparation: In an oven-dried flask under argon, dissolve 4-Amino-5-(trifluoromethyl)pyridin-2-ol (1.0 eq) in anhydrous DMF (0.2 M).
-
Deprotonation: Cool the solution to 0 °C. Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) dropwise. Causality: DIPEA is a non-nucleophilic base that selectively deprotonates the acidic 2-hydroxyl group without reacting with the electrophile.
-
Protection: Add SEM-Cl (1.1 eq) dropwise. Stir the reaction mixture at room temperature for 4 hours.
-
Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc, wash with brine to remove DMF, dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography.
Step 2: Buchwald-Hartwig Cross-Coupling
-
Catalyst Assembly: In a Schlenk tube, combine the O-SEM protected intermediate (1.0 eq), the desired Aryl Bromide (1.2 eq), Pd₂(dba)₃ (0.05 eq), Xantphos (0.10 eq), and Cs₂CO₃ (2.0 eq).
-
Degassing: Add anhydrous 1,4-dioxane (0.1 M). Degas the suspension by sparging with argon for 15 minutes. Causality: Oxygen rapidly oxidizes the electron-rich Xantphos ligand and the Pd(0) active species, which would terminate the catalytic cycle.
-
Coupling: Seal the tube and heat to 100 °C for 12 hours.
-
Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black and inorganic salts, and concentrate the filtrate. Purify via flash chromatography.
Step 3: Deprotection
-
Cleavage: Dissolve the coupled product in a 1:1 (v/v) mixture of Trifluoroacetic acid (TFA) and Dichloromethane (DCM) at 0 °C.
-
Reaction: Stir at room temperature for 2 hours. Causality: The highly acidic environment protonates the ether oxygen, facilitating the rapid elimination of the SEM group and revealing the active 2-pyridone/2-hydroxypyridine pharmacophore.
-
Isolation: Concentrate under reduced pressure, neutralize with saturated NaHCO₃, extract with EtOAc, and purify to yield the final API core.
References
-
Sigma-Aldrich Product Catalog (1806967-28-1), Sigma-Aldrich,
-
Sigma-Aldrich Product Catalog (1806967-28-1 Properties), Sigma-Aldrich, 2
-
Impact of Cross-Coupling Reactions in Drug Discovery and Development, Molecules,4
-
Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients, Journal of Pesticide Science, 1
-
The Thermodynamic and Kinetic Properties of 2-Hydroxypyridine/2-Pyridone Tautomerization: A Theoretical and Computational Revisit, Int J Mol Sci, 3
Sources
- 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
- 2. 4-Amino-5-(trifluoromethyl)pyridin-2-ol | 1806967-28-1 [sigmaaldrich.com]
- 3. The Thermodynamic and Kinetic Properties of 2-Hydroxypyridine/2-Pyridone Tautomerization: A Theoretical and Computational Revisit - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
